Cas no 23659-87-2 (4,6-dimethoxy-1H-indole)

4,6-dimethoxy-1H-indole structure

Product Name:4,6-dimethoxy-1H-indole

CAS No:23659-87-2

Molecular Formula:C₁₀H₁₁NO₂

Molecular Weight:177.1998

MDL:MFCD00128213

CID:253341

PubChem ID:57652546

4,6-dimethoxy-1H-indole Properties

Names and Identifiers

- 4,6-Dimethoxyindole
- 1H-Indole,4,6-dimethoxy-
- 4,6-dimethoxy-1H-indole
- 1H-Indole,4,6-dimethoxy
- 4,6-Dimethoxy-indol
- 1H-Indole, 4,6-dimethoxy-
- ZERO/005661
- PubChem24090
- Oprea1_435814
- MLS000699242
- HMS2581G18
- STK784027
- SBB013567
- TRA0057347
- FCH1122131
- SB15265
- ZB011059
- ST084616
- SMR000225209
- AMY7338
- D-4314
- 23659-87-2
- SCHEMBL5925752
- CHEMBL1600679
- 4,6-Dimethoxyindole, >=98.0% (GC)
- 4 pound not6-Dimethoxyindole
- AC-24591
- A4938
- FT-0630248
- BB 0262892
- DTXSID10356686
- MFCD00128213
- CS-W017367
- AKOS004119332
- NS-01500
- AE-861/30098049
- ALBB-014501
- +Expand
- MDL： MFCD00128213
- InChIKey： NRQBTNARWALYSB-UHFFFAOYSA-N
- Inchi： 1S/C10H11NO2/c1-12-7-5-9-8(3-4-11-9)10(6-7)13-2/h3-6,11H,1-2H3
- SMILES： O(C([H])([H])[H])C1=C([H])C(=C([H])C2=C1C([H])=C([H])N2[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 177.07900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 177.079
Heavy Atom Count: 13
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 34.2

Experimental Properties

LogP: 2.18510
PSA: 34.25000
Refractive Index: 1.608
Boiling Point: 343.8°C at 760 mmHg
Melting Point: 122-124 °C
Flash Point: 125.7°C
Color/Form: White to Yellow Solid
Solubility: Not determined
Density: 1.182

4,6-dimethoxy-1H-indole Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： H315,H319,H335
Storage Condition：Room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

4,6-dimethoxy-1H-indole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-dimethoxy-1H-indole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002OI9-100mg	1H-Indole, 4,6-dimethoxy-	23659-87-2	≥98.0% (GC)	100mg	$59.00
A2B Chem LLC	AB24273-100mg	4,6-Dimethoxyindole	23659-87-2	98%	100mg	$59.00	2024-04-20
Aaron	AR002OQL-100mg	1H-Indole, 4,6-dimethoxy-	23659-87-2		100mg	$44.00
abcr	AB307232-250 mg	4,6-Dimethoxyindole, 97%; .	23659-87-2	97%	250MG	€137.10
Alichem	A199007266-5g	4,6-Dimethoxyindole	23659-87-2	97%	5g	$722.00	2023-09-02
Ambeed	A632011-5g	4,6-Dimethoxyindole	23659-87-2	97%	5g	$598.0	2024-07-28
Apollo Scientific	OR910472-1g	4,6-Dimethoxyindole	23659-87-2	98%	1g	£345.00	2024-05-25
AstaTech	61859-1/G	4,6-DIMETHOXYINDOLE	23659-87-2	97%	1g	$180	2023-09-16
Chemenu	CM146473-5g	4,6-Dimethoxy-1H-indole	23659-87-2	95%+	5g	$511	2021-08-05
eNovation Chemicals LLC	D953364-1g	1H-Indole, 4,6-dimethoxy-	23659-87-2	97%	1g	$240	2022-09-08

4,6-dimethoxy-1H-indole Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:23659-87-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:23659-87-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4,6-dimethoxy-1H-indole Related Literature

1. Fischer indolisation and related compounds. Part 21. Direction on the cyclisation in the Fischer indolisation of ethyl pyruvate 2-(p- or m-substituted phenyl)phenylhydrazones

Hisashi Ishii,Haruki Takeda,Takao Hagiwara,Mitsugi Sakamoto,Kimiko Kogusuri,Yasuoki Murakami J. Chem. Soc. Perkin Trans. 1 1989 2407
2. Indole-based mono- and poly-nuclear acyclic chelating systems: syntheses and selected transition metal complexes

Paul K. Bowyer,David StC. Black,Donald C. Craig,A. David Rae,Anthony C. Willis J. Chem. Soc. Dalton Trans. 2001 1948
3. Improved synthesis of 4-/6-substituted 2-carboxy-1H-indole-3-propionic acid derivatives and structure–activity relationships as GPR17 agonists

Younis Baqi,Samer Alshaibani,Kirsten Ritter,Aliaa Abdelrahman,Andreas Spinrath,Evi Kostenis,Christa E. Müller Med. Chem. Commun. 2014 5 86
4. A flexible approach to pyrido[4,3-b]carbazoles. The syntheses of 8,10-dimethoxy-5-methyl-, 5,11-dimethoxy-7,10-dimethyl- and 9-fluoro-5,11- dimethylpyrido[4,3-b]carbazoles by variations of the ‘type D’ route

Robin J. Hall,Priyanthi Dharmasena,Jeremy Marchant,Ana-M. F. Oliveira- Campos,Maria-Joao R. P. Queiroz,Manuela M. Raposo,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1993 1879
5. Nickel(II) complexes of imine ligands derived from 7-formylindoles

David St C. Black,Donald C. Craig,Naresh Kumar,Laurence C. H. Wong J. Chem. Soc. Chem. Commun. 1985 1172
6. Antitumour Heterocycles. Part 16.1 The Synthesis of 7,10-Dimethoxyellipticine and its Pyrrolo[2,3-f]carbazole and Pyrrolo[3,2-f] Analogues

Pryanthi Dharmasena,Ana M. F. Oliveira-Campos,Maria J. R. P. Queiroz,M. Manuela M. Raposo,Patrick V. R. Shannon,Christine M. Webb J. Chem. Res. (S) 1997 398
7. Synthesis of mixed heterocalixarenes from benzofuranyl methanols and activated indoles

David StC Black,Donald C. Craig,Robert Rezaie Chem. Commun. 2002 810
8. Synthesis and anti-Helicobacter pylori activity of analogues of spirolaxine methyl ether

Ivaylo Dimitrov,Daniel P. Furkert,John D. Fraser,Fiona J. Radcliff,Orla Finch,Margaret A. Brimble Med. Chem. Commun. 2012 3 938
9. Electrophilic substitution in indoles. Part 10. The mechanism of substitution in 4,6- and 5,6-dimethoxyindoles

Juana S. L. Ibaceta-Lizana,Ramachandran Iyer,Anthony H. Jackson,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 2 1978 733
10. Synthesis and biological activity of novel bis-indole inhibitors of bacterial transcription initiation complex formation

Marcin Mielczarek,Ruth V. Devakaram,Cong Ma,Xiao Yang,Hakan Kandemir,Bambang Purwono,David StC. Black,Renate Griffith,Peter J. Lewis,Naresh Kumar Org. Biomol. Chem. 2014 12 2882

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